Cas no 2716848-90-5 ((2R,3R)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride)

• Product Name: (2R,3R)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride
• CAS No: 2716848-90-5
• MF: C₁₁H₁₆ClNO₃
• MW: 245.70
• MDL: MFCD34602335
• CID: 5088078
• Update Time: 2025-05-26

(2R,3R)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride

• MDL： MFCD34602335
• Inchi： 1S/C11H15NO3.ClH/c1-7(10(12)11(13)14)8-3-5-9(15-2)6-4-8;/h3-7,10H,12H2,1-2H3,(H,13,14);1H/t7-,10-;/m1./s1
• InChI Key： PJYPIAPZWDWXKO-YZUKSGEXSA-N
• SMILES： C1(=CC=C(C=C1)[C@H]([C@@H](N)C(O)=O)C)OC.Cl

Additional information on (2R,3R)-2-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride

(2R,3R)-2-Amino-3-(4-Methoxy-Phenyl)-Butyric Acid Hydrochloride: A Comprehensive Overview

(2R,3R)-2-Amino-3-(4-Methoxy-Phenyl)-Butyric Acid Hydrochloride, also known by its CAS number 2716848-90-5, is a biologically active compound with significant potential in the fields of pharmacology and medicinal chemistry. This compound is a hydrochloride salt of a chiral amino acid derivative, characterized by its unique stereochemistry and functional groups. The molecule consists of a butyric acid backbone with an amino group at the second carbon and a 4-methoxyphenyl group attached to the third carbon. The stereochemistry at both the second and third carbons is in the R configuration, which plays a crucial role in its biological activity and selectivity.

The synthesis of (2R,3R)-2-Amino-3-(4-Methoxy-Phenyl)-Butyric Acid Hydrochloride involves multi-step organic reactions, including nucleophilic substitutions, reductions, and stereoselective additions. The introduction of the 4-methoxyphenyl group is typically achieved through Friedel-Crafts alkylation or Suzuki coupling reactions, depending on the starting materials. The stereochemistry is controlled during the synthesis to ensure the desired enantiomeric form. Recent advancements in asymmetric catalysis have enabled more efficient and environmentally friendly methods for synthesizing this compound, reducing production costs and minimizing waste.

One of the most promising applications of this compound lies in its potential as a chiral building block for drug discovery. The presence of both an amino group and a phenolic ether group makes it an ideal candidate for constructing bioactive molecules with complex architectures. For instance, researchers have explored its use as a precursor for peptide synthesis, where its stereochemistry can influence the overall conformation and activity of the resulting peptides. Additionally, the compound has shown potential in the development of enantioselective catalysts for organic transformations.

Recent studies have highlighted the role of (2R,3R)-2-Amino-3-(4-Methoxy-Phenyl)-Butyric Acid Hydrochloride in modulating cellular signaling pathways. Its ability to interact with G-protein coupled receptors (GPCRs) has been investigated in various cellular models, demonstrating its potential as a lead compound for treating conditions such as inflammation and neurodegenerative diseases. Furthermore, its methoxyphenyl group contributes to its lipophilicity, enhancing its ability to cross biological membranes and reach intracellular targets.

In terms of pharmacokinetics, this compound exhibits moderate solubility in aqueous solutions, which can be optimized through formulation strategies such as lipid-based delivery systems or cyclodextrin encapsulation. Its bioavailability has been studied in preclinical models, showing promising results for oral administration. However, further research is required to fully understand its absorption, distribution, metabolism, and excretion (ADME) properties in humans.

The development of analytical methods for characterizing this compound has also seen significant progress. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are widely used to confirm its molecular structure and purity. Additionally, chiral HPLC techniques have been employed to analyze its enantiomeric composition, ensuring consistent quality control during manufacturing.

In conclusion, (2R,3R)-2-Amino-3-(4-Methoxy-Phenyl)-Butyric Acid Hydrochloride represents a valuable tool in modern medicinal chemistry. Its unique structure and stereochemistry make it a versatile building block for drug discovery and development. With ongoing research into its biological activity and pharmacokinetics, this compound holds great promise for advancing therapeutic interventions in various disease areas.